Cas no 175201-87-3 (2-Thiophenecarbonylchloride, 3-chloro-4-(methylsulfonyl)-)

• Product Name: 2-Thiophenecarbonylchloride, 3-chloro-4-(methylsulfonyl)-
• CAS No: 175201-87-3
• MF: C₆H₄Cl₂O₃S₂
• MW: 259.130157470703
• MDL: MFCD00174300
• CID: 135495
• PubChem ID: 2735775
• Update Time: 2025-04-19

2-Thiophenecarbonylchloride, 3-chloro-4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonylchloride, 3-chloro-4-(methylsulfonyl)-
• 3-Chloro-4-(methylsulfonyl)thiophene-2-carbonyl chloride
• 3-chloro-4-methylsulfonylthiophene-2-carbonyl chloride
• 3-chloro-4-(methylsulphonyl)thiophene-2-carbonyl chloride
• BUTTPARK 36\04-41
• 3-Chloro-4-(methylsulfonyl)thiophene-2-carbonyl
• 3-Choro-4-(methylsufonyl)thiophene-2-carbonyl chloride
• 3-Chloro-4-(methylsufonyl)thiophene-2-carbonyl chloride
• 4-Chloro-5-(chlorocarbonyl)thien-3-yl methyl sulphone, 3-Chloro-2-(chlorocarbonyl)-4-(methylsulphonyl)thiophene
• 3-chloro-4-methanesulfonylthiophene-2-carbonyl chloride
• 2-Thiophenecarbonyl chloride, 3-chloro-4-(methylsulfonyl)-
• DTXSID40370936
• A811821
• 3-chloro-4-(methylsulfonyl)thiophene-2-carbonylchloride
• 3-chloro-4-methanesulfonyl-thiophene-2-carbonyl chloride
• SCHEMBL1279064
• MFCD00174300
• 175201-87-3
• J-512212
• 2-Thiophenecarbonylchloride,3-chloro-4-(methylsulfonyl)-
• XXPNDZHWWJGGSX-UHFFFAOYSA-N
• FT-0615369
• AKOS015912384
• AS-9711

• MDL： MFCD00174300
• Inchi： 1S/C6H4Cl2O3S2/c1-13(10,11)3-2-12-5(4(3)7)6(8)9/h2H,1H3
• InChI Key： XXPNDZHWWJGGSX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)SC=C1S(C)(=O)=O

Computed Properties

• Exact Mass: 257.89800
• Monoisotopic Mass: 257.898
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.629
• Melting Point: 181-184°C
• Boiling Point: 444.2°Cat760mmHg
• Flash Point: 222.4°C
• Refractive Index: 1.577
• PSA: 87.83000
• LogP: 3.26480

2-Thiophenecarbonylchloride, 3-chloro-4-(methylsulfonyl)- Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-36/37/39
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives